3-Methylundecanoate
Overview
Description
3-methylundecanoate is a 3-methyl fatty acid anion that is the conjugate base of 3-methylundecanoic acid, obtained by deprotonation of the carboxy group; major species at pH 7.3. It is a 3-methyl fatty acid anion, a medium-chain fatty acid anion and a fatty acid anion 12:0. It is a conjugate base of a 3-methylundecanoic acid.
Scientific Research Applications
Overview of 3-Methylundecanoate Research
3-Methylundecanoate, while not directly the focus of the studies found, shares structural characteristics and potential applications with other methylated compounds and substances studied in various fields of research. The research on related compounds provides insights into how 3-Methylundecanoate might be studied or applied in scientific contexts.
Applications in Environmental and Health Research
Compounds similar to 3-Methylundecanoate have been a subject of interest in environmental and health-related research. For instance, studies have investigated the neurotoxicity and environmental impact of methylated compounds, like Methylmercury, highlighting their potential bioaccumulation and toxicity effects in ecological and human health contexts (Ralston & Raymond, 2018).
Biochemical Research and Pharmacological Applications
In the realm of biochemistry and pharmacology, methylated compounds have been widely studied. For instance, the research on Methylprednisolone for acute spinal cord injury, despite its focus on clinical applications, sheds light on the importance of understanding the biochemical properties and potential therapeutic applications of methylated substances (Hurlbert, 2000).
properties
Molecular Formula |
C12H23O2- |
|---|---|
Molecular Weight |
199.31 g/mol |
IUPAC Name |
3-methylundecanoate |
InChI |
InChI=1S/C12H24O2/c1-3-4-5-6-7-8-9-11(2)10-12(13)14/h11H,3-10H2,1-2H3,(H,13,14)/p-1 |
InChI Key |
SHTJBHFHMAKAPT-UHFFFAOYSA-M |
Canonical SMILES |
CCCCCCCCC(C)CC(=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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